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Compound of Interest

Compound Name: Heptanamide

Cat. No.: B1606996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal information for

heptanamide (CAS No. 628-62-6). The following sections detail the known properties,

recommended procedures, and regulatory considerations for the laboratory use of this

compound.

Chemical and Physical Properties
Heptanamide is a fatty amide that is important to characterize fully before use in a research

setting. While extensive toxicological data is not readily available, its physical and chemical

properties are summarized below.[1][2]
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Property Value Source

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.2 g/mol [1]

CAS Number 628-62-6 [1]

Appearance Solid Pharmaffiliates

Melting Point 96°C

Boiling Point 239.29°C (estimate)

Density 0.8521 g/cm³

Flash Point 110.9°C

pKa 16.75 ± 0.40 (Predicted)

Storage Temperature 2-8°C

Hazard Identification and Safety Precautions
While a full GHS classification for heptanamide is not widely available, it is categorized as a

potential neurotoxin. General safety precautions for amides should be followed. The following

precautionary statements are advised:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing and eye/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P302+P352: IF ON SKIN: Wash with plenty of water and soap.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water.

P308+P313: IF exposed or concerned: Get medical advice/attention.
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P405: Store locked up.

Incompatible Materials: Strong oxidizing agents.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

3.1. Handling

Always handle heptanamide in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of any dust or vapors.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), a lab coat, and chemical safety goggles.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in areas where heptanamide is handled.

Ground all equipment when handling to prevent static discharge.

3.2. Storage

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials, particularly strong oxidizing agents.

The recommended storage temperature is between 2-8°C.

Heptanamide is stable under recommended storage conditions.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately:
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If Inhaled: Move the person to fresh air. If breathing is difficult or stops, administer artificial

respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and shoes. Seek immediate medical attention.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison center or physician immediately.

Spill and Leak Procedures
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate: Immediately notify others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent further leakage or spread of the material if it can be done without risk.

Prevent the spill from entering drains or waterways.

Absorb: Use an inert absorbent material such as sand, silica gel, or vermiculite to cover the

spill.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled, and sealed

container for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable detergent and water.

Dispose: Dispose of the contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Disposal Guidelines
All heptanamide waste and contaminated materials should be treated as hazardous waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1606996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: Collect waste heptanamide and any contaminated materials (e.g.,

absorbent materials, gloves, lab coats) in a designated, compatible, and properly labeled

hazardous waste container.

Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical

name "Heptanamide."

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental

management company. Do not dispose of heptanamide down the drain or in the regular

trash. Discharge into the environment must be avoided.

Workflow and Logic Diagrams
The following diagram illustrates the key decision-making process for the safe handling and

disposal of heptanamide.
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Heptanamide Safety and Handling Workflow

Preparation and Handling

Incident Response

Waste Disposal

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Don PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Proceed

3. Chemical Handling
- Use in Fume Hood

- Avoid Inhalation/Contact

Proceed

4. Storage
- 2-8°C, Tightly Sealed
- Away from Oxidizers

After Use

1. Collect Waste
- Heptanamide Residue

- Contaminated Materials

Generate Waste

Spill Occurs

Spill Cleanup
- Evacuate & Ventilate

- Absorb with Inert Material
- Collect in Sealed Container

Exposure Occurs

Administer First Aid
- Inhalation -> Fresh Air
- Skin -> Wash 20 min
- Eye -> Flush 20 min

- Ingestion -> Seek Help

Seek Medical Attention

Generate Waste

2. Use Labeled Container
- 'Hazardous Waste'

- 'Heptanamide'

3. Store Securely
- Designated Area

- Ventilated

4. Professional Disposal
- Licensed Contractor
- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for Heptanamide Safety, Handling, and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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